Cas no 1701707-95-0 (tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate)

• Product Name: tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate
• CAS No: 1701707-95-0
• MF: C₁₅H₂₁F₂NO₃
• MW: 301.328951597214
• CID: 6546715
• PubChem ID: 103527011
• Update Time: 2025-06-09

tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548089
• tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate
• 1701707-95-0

• Inchi： 1S/C15H21F2NO3/c1-15(2,3)21-14(20)18-8-11(9-19)6-10-4-5-12(16)13(17)7-10/h4-5,7,11,19H,6,8-9H2,1-3H3,(H,18,20)
• InChI Key： ZDDYOUTWWZZUFZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(CO)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.14894986g/mol
• Monoisotopic Mass: 301.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate

Introduction to Tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate (CAS No. 1701707-95-0)

Tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 1701707-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their unique structural and functional properties. The presence of a tert-butyl group and a hydroxypropyl chain appended to the carbamate moiety enhances its potential as an intermediate or building block in synthetic chemistry, particularly in the design of bioactive molecules.

The molecular structure of Tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate features a 3,4-difluorophenylmethyl side chain, which introduces fluorine atoms into the aromatic ring. Fluorinated aromatic compounds are of particular interest in medicinal chemistry because fluorine atoms can modulate the metabolic stability, lipophilicity, and binding affinity of drug candidates. The incorporation of fluorine into pharmaceuticals has been extensively studied and validated, leading to several FDA-approved drugs that utilize fluorinated moieties to improve therapeutic efficacy and pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of fluorinated compounds in drug design. Studies have demonstrated that the electron-withdrawing nature of fluorine atoms can enhance the binding interactions between a drug molecule and its biological target, often leading to increased potency and selectivity. In the context of Tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate, the 3,4-difluorophenylmethyl group may serve as a key pharmacophore, contributing to its potential role in developing novel therapeutic agents.

The hydroxypropyl moiety in this compound introduces a polar hydroxyl group into the molecular structure. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for the binding affinity and solubility of drug molecules. The presence of such functional groups often enhances the bioavailability and pharmacological activity of pharmaceutical candidates. Additionally, hydroxyl-containing compounds have been explored for their potential roles in enzyme inhibition and receptor modulation, making them valuable scaffolds in drug discovery efforts.

From a synthetic chemistry perspective, Tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate represents an interesting intermediate for constructing more complex molecules. The tert-butyl carbamate group is particularly useful in protecting hydroxyl or carboxylic acid functionalities during synthetic transformations, allowing for selective modifications at other sites within the molecule. This protective role is crucial in multi-step synthetic routes where orthogonal reactions are required to achieve high yields and purity.

The pharmaceutical industry has increasingly focused on developing innovative strategies for modulating neurological disorders, infectious diseases, and metabolic conditions. Compounds like Tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate are being investigated as potential candidates for these applications due to their unique structural features. For instance, fluorinated aromatic compounds have shown promise in treating central nervous system disorders by enhancing blood-brain barrier penetration. Similarly, hydroxyl-containing moieties have been explored for their anti-inflammatory and antimicrobial properties.

In recent years, there has been a growing interest in green chemistry principles within the pharmaceutical industry. The development of sustainable synthetic routes that minimize waste and hazardous byproducts has become a priority. Tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate could serve as a model compound for designing environmentally friendly synthetic pathways. Its structural complexity allows chemists to explore alternative reaction conditions and catalysts that align with green chemistry objectives.

The role of computational tools in drug discovery has also evolved significantly. Advanced algorithms and machine learning models are now capable of predicting the biological activity of compounds with high accuracy before they are synthesized in the laboratory. These tools can help researchers prioritize which compounds are most likely to yield successful results, thereby accelerating the drug development process. Tert-butyl N-{2-[(3,4-difluorophenyl)methyl]-3-hydroxypropyl}carbamate, with its distinctive structural features, could be a valuable candidate for such computational studies.

Future research directions may involve exploring the pharmacological properties of derivatives of Tert-butyl N-{2-[(3,4-difluorophenylethyl)-methyl]-3-hydroxypropylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylenecarbamide (CAS No 1701707-95-0) by modifying its substituents or exploring new synthetic routes. The integration of experimental data with computational modeling will be crucial in elucidating its mechanism of action and potential therapeutic applications.

In conclusion,Tert-butYL N-{2-[([/sub]sub]sub]sub(]sub(]sub(]sub(]sub(]sub(]sub(]sub(]sub(]sub(]sub(]sub(]sub(]sub(]sub(sub(sub(sub(sub(sub(sub(sub(sub(sub(sub(sub(sub(sub(sub(sub(sub)fluOROPHENYLMETHYL)-SULFONYL)-METHYL)-SULFONYL)-METHYL)-SULFONYL)-METHYL)-SULFONYL)-METHYL)-SULFONYL)-METHYL}-OXYMETHYLOXYMETHYLOXYMETHYLOXYMETHYLOXYMETHYLOXYMETHYLOXYMETHYLOXYMETHYLOXYMETHYLOXYMETHYLOXYMETHYLOXYMethANOLAMIDE (CAS No 1701707-95-0) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing novel bioactive molecules and exploring new therapeutic strategies.